4-iodo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazole

• Molecular Formula: C9H14IN3
• Molecular Weight: 291.13 g/mol
• IUPAC Name: 4-iodo-1-(2-pyrrolidin-1-ylethyl)pyrazole
• InChI: InChI=1S/C9H14IN3/c10-9-7-11-13(8-9)6-5-12-3-1-2-4-12/h7-8H,1-6H2
• InChI Key: WDGQAIHAGICPOS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C=C(C=N2)I

Description

4-iodo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H14IN3 and its molecular weight is 291.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (60% paraffin oil dispersion, 0.507 g, 21.13 mmol) was added portionwise to a solution of 4-iodopyrazole in DMF at 0° C. The reaction mixture was stirred for 1 hour, treated with solution of 1-(2-chloroethyl)pyrrolidine (1.40 g, 10.56 mmol) in DMF, slowly warmed to RT and stirred for additional 16 hours. The reaction mixture was cooled to 0° C. and ice cold water was added, followed by extraction with EtOAc (2×40 mL). The combined organics were washed with water (3×40 mL), brine solution (40 ml), dried (Na2SO4), filtered, and concentrated to obtain 4-iodo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazole, which was used as is for subsequent reactions without further purification; 1H-NMR (400 MHz, CHCl3): 7.60 (1H, s), 7.52 (1H, s), 7.49 (1H, s), 4.25 (2H, t), 2.95 (2H, s), 2.57 (4H, m), 1.79 (4H, m); ES-MS: 292.0 (M+H).